Cas no 37071-01-5 (3-Isoxazolecarbonylisocyanate, 5-methyl- (9CI))

• Product Name: 3-Isoxazolecarbonylisocyanate, 5-methyl- (9CI)
• CAS No: 37071-01-5
• MF: C₆H₄N₂O₃
• MW: 152.10756111145
• CID: 296606
• PubChem ID: 45099044
• Update Time: 2025-04-19

3-Isoxazolecarbonylisocyanate, 5-methyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• 3-Isoxazolecarbonylisocyanate, 5-methyl- (9CI)
• 5-methyl-1,2-oxazole-3-carbonyl isocyanate
• DTXSID00667758
• 37071-01-5

• Inchi： 1S/C6H4N2O3/c1-4-2-5(8-11-4)6(10)7-3-9/h2H,1H3
• InChI Key： DKFRLFXSPOEWOT-UHFFFAOYSA-N
• SMILES： O1C(C)=CC(C(N=C=O)=O)=N1

Computed Properties

• Exact Mass: 152.02222
• Monoisotopic Mass: 152.02219199g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 72.5Ų

Experimental Properties

• PSA: 72.53